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Compound of Interest

Compound Name: Thenium

Cat. No.: B15197289

CAS Number: 4304-40-9

Chemical Name: N,N-Dimethyl-N-(2-phenoxyethyl)-2-thiophenemethanaminium 4-
chlorobenzenesulfonate

This technical guide provides a comprehensive overview of Thenium closylate, a veterinary
anthelmintic agent. The information is intended for researchers, scientists, and drug
development professionals interested in its chemical properties, mechanism of action, and
therapeutic applications.

Chemical and Physical Properties

Thenium closylate is a quaternary ammonium salt. Its structure consists of a lipophilic thenyl
group, which is thought to contribute to its anthelmintic activity, and a closylate (p-
chlorobenzenesulfonate) counter-ion.[1][2]

Table 1: Physicochemical Properties of Thenium Closylate

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15197289?utm_src=pdf-interest
https://www.benchchem.com/product/b15197289?utm_src=pdf-body
https://www.benchchem.com/product/b15197289?utm_src=pdf-body
https://crimsonpublishers.com/rmes/fulltext/RMES.000536.php
https://www.researchgate.net/publication/322010555_The_interactions_of_anthelmintic_drugs_with_nicotinic_receptors_in_parasitic_nematodes
https://www.benchchem.com/product/b15197289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15197289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Reference
CAS Number 4304-40-9 [1][21[3]
Molecular Formula C21H24CINO4S2 [1][2]
Molecular Weight 454.00 g/mol [1112][3]
Appearance Crystals [1]
Melting Point 159-160 °C [1]
Water Solubility 0.6% wi/v at 20°C [1]

4-
IUPAC Name chlorobenzenesulfonate;dimet ]

hyl-(2-phenoxyethyl)-
(thiophen-2-yImethyl)azanium

Mechanism of Action

Thenium closylate is classified as a nicotinic agonist.[2] Its anthelmintic effect is achieved by
acting on the nicotinic acetylcholine receptors (nAChRs) of susceptible nematodes. This
interaction leads to the opening of ion channels, causing an influx of ions that results in
depolarization of the muscle cell membrane. The sustained depolarization leads to spastic
paralysis of the worm, ultimately causing its expulsion from the host's gastrointestinal tract.

Nematode nAChRs are complex and differ from those of their mammalian hosts, which
provides a basis for the selective toxicity of anthelmintics like thenium closylate. While the
specific subunits of the nematode nAChR that thenium closylate interacts with have not been
definitively identified in the available literature, the general mechanism is understood to be
agonistic activity at these receptors.
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Figure 1: Proposed mechanism of action of Thenium closylate.

Pharmacokinetics and Metabolism

Detailed pharmacokinetic parameters for thenium closylate, such as Cmax, Tmax, AUC, and
elimination half-life, in dogs or other species are not readily available in the public domain.
Similarly, specific information on its metabolic pathways and excretion routes has not been
extensively documented in the reviewed literature.

Therapeutic Use and Efficacy

Thenium closylate is primarily indicated for the treatment of intestinal nematode infections in
dogs, particularly against hookworms.

Table 2: Summary of Anthelmintic Efficacy of Thenium Closylate

Target Parasite Host Efficacy Reference

] 9% mean clearance
Toxocara canis Dogs (pups) [5]1[6]
(when used alone)

94% mean clearance
Toxocara canis Dogs (pups) (in combination with [5][6]

piperazine phosphate)

One study reported a mean clearance of 9% for Toxocara canis in pups when thenium
closylate was used as a single agent.[5][6] However, when combined with piperazine
phosphate, the efficacy against T. canis increased significantly to a mean clearance of 94%.[5]
[6] This suggests a synergistic effect between the two compounds.

Experimental Protocols

Detailed experimental protocols for the synthesis, pharmacokinetic analysis, or toxicology of
thenium closylate are not widely available in published literature. However, a general workflow
for evaluating the efficacy of an anthelmintic agent in a clinical setting can be outlined.
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Figure 2: Generalized workflow for an anthelmintic efficacy trial.

Toxicology
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Quantitative toxicological data for thenium closylate, such as the median lethal dose (LD50) or
the no-observed-adverse-effect level (NOAEL), are not readily available in the public domain.
As with any therapeutic agent, the potential for adverse effects should be considered, and its
use should be in accordance with veterinary guidance.

Conclusion

Thenium closylate is a veterinary anthelmintic that acts as a nicotinic agonist, leading to the
paralysis and expulsion of intestinal nematodes, particularly hookworms, in dogs. While its
general mechanism of action and therapeutic use are established, there is a notable lack of
detailed, publicly available data on its pharmacokinetics, metabolism, and toxicology. Further
research would be beneficial to fully characterize these aspects of the compound. The
synergistic effect observed when combined with piperazine phosphate suggests that
combination therapy may be a valuable strategy for its clinical use.

Disclaimer: This document is intended for informational purposes for a scientific audience and
does not constitute veterinary medical advice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thenium Closylate: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15197289#thenium-closylate-cas-number-4304-40-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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